Cas no 2580249-62-1 (1-(phenanthridin-6-yl)methanamine dihydrochloride)
1-(phenanthridin-6-yl)methanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Phenanthridin-6-ylmethanamine dihydrochloride
- 1-(phenanthridin-6-yl)methanamine dihydrochloride
- 2580249-62-1
- Phenanthridin-6-ylmethanamine;dihydrochloride
- EN300-27702243
-
- MDL: MFCD33020670
- Inchi: 1S/C14H12N2.2ClH/c15-9-14-12-7-2-1-5-10(12)11-6-3-4-8-13(11)16-14;;/h1-8H,9,15H2;2*1H
- InChI Key: NLKDJRJLCBDFBS-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1C2C=CC=CC=2C2C=CC=CC=2C=1CN
Computed Properties
- Exact Mass: 280.0534038g/mol
- Monoisotopic Mass: 280.0534038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9Ų
1-(phenanthridin-6-yl)methanamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27702243-1g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 1g |
$914.0 | 2023-09-10 | ||
| Enamine | EN300-27702243-5g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 5g |
$2650.0 | 2023-09-10 | ||
| Enamine | EN300-27702243-10g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 10g |
$3929.0 | 2023-09-10 | ||
| Enamine | EN300-27702243-0.05g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 | |
| Enamine | EN300-27702243-0.1g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 95.0% | 0.1g |
$317.0 | 2025-03-20 | |
| Enamine | EN300-27702243-0.25g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 95.0% | 0.25g |
$452.0 | 2025-03-20 | |
| Enamine | EN300-27702243-0.5g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 95.0% | 0.5g |
$713.0 | 2025-03-20 | |
| Enamine | EN300-27702243-1.0g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 95.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-27702243-2.5g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 95.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-27702243-5.0g |
1-(phenanthridin-6-yl)methanamine dihydrochloride |
2580249-62-1 | 95.0% | 5.0g |
$2650.0 | 2025-03-20 |
1-(phenanthridin-6-yl)methanamine dihydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(phenanthridin-6-yl)methanamine dihydrochloride
1-(Phenanthridin-6-yl)methanamine Dihydrochloride: A Comprehensive Overview
1-(Phenanthridin-6-yl)methanamine dihydrochloride (CAS No. 2580249-62-1) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-(methylamino)methylphenanthridine dihydrochloride, is a derivative of phenanthridine, a class of heterocyclic compounds with a wide range of biological activities. The focus of this article is to provide a detailed and comprehensive overview of 1-(Phenanthridin-6-yl)methanamine dihydrochloride, including its chemical structure, synthesis methods, biological properties, and potential applications in drug development.
The chemical structure of 1-(Phenanthridin-6-yl)methanamine dihydrochloride is characterized by a phenanthridine ring system linked to a methylamine group through a methylene bridge. The presence of the dihydrochloride salt form ensures its stability and solubility in aqueous solutions, making it suitable for various biochemical and pharmacological studies. The phenanthridine core is known for its ability to interact with nucleic acids and proteins, which contributes to its diverse biological activities.
The synthesis of 1-(Phenanthridin-6-yl)methanamine dihydrochloride can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 6-bromomethylphenanthridine with methylamine in the presence of a suitable base, followed by the addition of hydrochloric acid to form the dihydrochloride salt. This synthetic approach has been optimized to achieve high yields and purity, making it feasible for large-scale production.
In recent years, significant progress has been made in understanding the biological properties of 1-(Phenanthridin-6-yl)methanamine dihydrochloride. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 1-(Phenanthridin-6-yl)methanamine dihydrochloride selectively inhibits the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the disruption of DNA replication and repair processes, leading to cell death.
Beyond its antitumor properties, 1-(Phenanthridin-6-yl)methanamine dihydrochloride has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and depression. Research published in the European Journal of Pharmacology has highlighted the ability of 1-(Phenanthridin-6-yl)methanamine dihydrochloride to enhance dopaminergic transmission and improve motor function in animal models.
The pharmacokinetic properties of 1-(Phenanthridin-6-yl)methanamine dihydrochloride have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can cross the blood-brain barrier, which is crucial for its potential therapeutic applications in neurodegenerative diseases.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Phenanthridin-6-yl)methanamine dihydrochloride in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.
In conclusion, 1-(Phenanthridin-6-yl)methanamine dihydrochloride (CAS No. 2580249-62-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing treatments for various diseases.
2580249-62-1 (1-(phenanthridin-6-yl)methanamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)